Cas no 1033805-68-3 (1-(2-bromo-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(2-bromo-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1033805-68-3
• MF: C₈H₅BrF₄O
• MW: 273.022315740585
• MDL: MFCD26139527
• CID: 5521058
• PubChem ID: 66745886
• Update Time: 2026-03-10

1-(2-bromo-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-fluoro-α-(trifluoromethyl)benzenemethanol
• 1-(2-Bromo-5-fluorophenyl)-2,2,2-trifluoroethanol
• 2-Bromo-5-fluoro-alpha-(trifluoromethyl)benzyl Alcohol
• 1-(2-bromo-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol

• MDL： MFCD26139527
• Inchi： 1S/C8H5BrF4O/c9-6-2-1-4(10)3-5(6)7(14)8(11,12)13/h1-3,7,14H
• InChI Key： GQIJQMFDUUUQCO-UHFFFAOYSA-N
• SMILES： C1(F)=CC(C(O)C(F)(F)F)=C(Br)C=C1

Computed Properties

• Exact Mass: 271.94599g/mol
• Monoisotopic Mass: 271.94599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2-bromo-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol

Comprehensive Overview of 1-(2-bromo-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 1033805-68-3): Properties, Applications, and Industry Relevance

The chemical compound 1-(2-bromo-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 1033805-68-3) is a fluorinated aromatic alcohol with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine and fluorine substitution on the phenyl ring, along with a trifluoroethanol moiety, makes it a versatile intermediate for synthesizing complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in developing small-molecule inhibitors, biocatalysts, and high-value fine chemicals.

In recent years, the demand for fluorinated compounds like 1-(2-bromo-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol has surged, driven by trends in green chemistry and sustainable synthesis. The compound’s electron-withdrawing properties enhance reactivity in cross-coupling reactions, a topic frequently searched in academic databases and AI-driven platforms. Its compatibility with palladium-catalyzed reactions (e.g., Suzuki-Miyaura couplings) aligns with industry efforts to optimize API manufacturing (Active Pharmaceutical Ingredients).

From a synthetic perspective, the CAS No. 1033805-68-3 compound offers advantages in stereoselective transformations, a hot topic in asymmetric synthesis forums. Its chiral center at the hydroxyl-bearing carbon enables applications in enantioselective catalysis, addressing common search queries like “how to control stereochemistry in fluorinated intermediates.” Laboratories leveraging flow chemistry or microwave-assisted synthesis often explore this compound for reaction optimization, as evidenced by patent literature.

The compound’s thermal stability and solubility profile (lipophilic character) make it suitable for formulation development, another trending search term in pharmaceutical circles. Analytical techniques such as HPLC and NMR spectroscopy are typically employed to characterize 1-(2-bromo-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol, with researchers frequently inquiring about “NMR shifts for bromo-fluorophenyl derivatives” in online Q&A platforms.

Environmental and regulatory considerations also shape interest in this compound. Its low ecotoxicity (compared to heavier halogenated analogs) positions it favorably in REACH-compliant workflows. Discussions on waste reduction in organic synthesis often cite fluorinated building blocks like CAS 1033805-68-3 as examples of atom-efficient design—a key focus area for journals like ACS Sustainable Chemistry & Engineering.

In conclusion, 1-(2-bromo-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol represents a convergence of structural novelty and practical utility. Its relevance to drug discovery (particularly kinase-targeted therapies) and material science ensures sustained attention from both academic and industrial stakeholders. Future research may explore its derivatives for bioorthogonal chemistry or PET radiotracer development, further expanding its impact.